Cas no 856847-74-0 (3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl-)

3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl-
- 3-Pyrazolin-5-one, 1,3-dimethyl-4-propyl- (5CI)
- 3-Pyrazolin-5-one, 1,3-dimethyl-4-propyl- (5CI)
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- Inchi: 1S/C8H14N2O/c1-4-5-7-6(2)9-10(3)8(7)11/h9H,4-5H2,1-3H3
- InChI Key: PYPMMQJPGXANLB-UHFFFAOYSA-N
- SMILES: N1(C)C(=O)C(CCC)=C(C)N1
3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-713386-0.25g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 0.25g |
$723.0 | 2023-05-25 | ||
Enamine | EN300-713386-5.0g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 5g |
$2277.0 | 2023-05-25 | ||
Enamine | EN300-713386-0.1g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 0.1g |
$691.0 | 2023-05-25 | ||
Enamine | EN300-713386-2.5g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 2.5g |
$1539.0 | 2023-05-25 | ||
Enamine | EN300-713386-0.05g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 0.05g |
$660.0 | 2023-05-25 | ||
Enamine | EN300-713386-0.5g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 0.5g |
$754.0 | 2023-05-25 | ||
Enamine | EN300-713386-1.0g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 1g |
$785.0 | 2023-05-25 | ||
Enamine | EN300-713386-10.0g |
2,5-dimethyl-4-propyl-2,3-dihydro-1H-pyrazol-3-one |
856847-74-0 | 10g |
$3376.0 | 2023-05-25 |
3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- Related Literature
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Kaiming Hou New J. Chem., 2019,43, 10826-10833
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
Additional information on 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl-
Comprehensive Overview of 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- (CAS No. 856847-74-0)
The chemical compound 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- (CAS No. 856847-74-0) is a specialized organic molecule belonging to the pyrazolone family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals often search for terms like "pyrazolone derivatives uses", "CAS 856847-74-0 applications", and "3H-Pyrazol-3-one synthesis", reflecting the growing interest in this compound.
One of the key features of 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- is its versatile reactivity, which makes it a valuable intermediate in organic synthesis. The presence of the pyrazolone core allows for various modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its exploration in drug discovery, where researchers investigate its potential as a scaffold for bioactive molecules. Searches for "pyrazolone in drug design" and "CAS 856847-74-0 pharmacological properties" highlight the compound's relevance in modern medicinal chemistry.
In addition to pharmaceutical applications, 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- has shown promise in material science. Its molecular structure contributes to stability and compatibility with polymers, making it a candidate for advanced material formulations. Queries such as "pyrazolone-based materials" and "856847-74-0 in polymer science" underscore its potential in this field. The compound's thermal and chemical resistance properties are particularly noteworthy, aligning with the current demand for high-performance materials.
Environmental considerations also play a role in the discussion around 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl-. With increasing focus on sustainable chemistry, researchers are evaluating the compound's biodegradability and eco-friendly synthesis routes. Terms like "green synthesis of pyrazolones" and "CAS 856847-74-0 environmental impact" reflect this trend. The development of greener production methods could further enhance the compound's appeal in industries striving for sustainability.
Analytical characterization of 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- is another area of interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to elucidate its structure and purity. Professionals often search for "856847-74-0 spectroscopic data" and "pyrazolone analytical methods", indicating the need for reliable characterization protocols. Accurate data is crucial for ensuring reproducibility in research and industrial applications.
The commercial availability of 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- has also been a topic of discussion. Suppliers and distributors frequently list the compound under its CAS No. 856847-74-0, catering to the demand from academic and industrial buyers. Searches for "buy 3H-Pyrazol-3-one derivatives" and "856847-74-0 suppliers" highlight the market's interest in sourcing high-quality samples. Ensuring consistent purity and supply chain transparency remains a priority for stakeholders.
Future research directions for 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- may include exploring its catalytic properties or its role in nanotechnology. Emerging trends like "pyrazolone in catalysis" and "CAS 856847-74-0 nano-applications" suggest expanding horizons for this compound. Interdisciplinary collaborations could unlock new possibilities, further solidifying its position in scientific and industrial advancements.
In summary, 3H-Pyrazol-3-one,1,2-dihydro-2,5-dimethyl-4-propyl- (CAS No. 856847-74-0) is a multifaceted compound with broad applicability. Its structural versatility, combined with ongoing research into its properties and uses, ensures its continued relevance. Whether in pharmaceuticals, materials science, or sustainable chemistry, this pyrazolone derivative stands out as a compound of significant interest and potential.
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